Cas no 2171158-23-7 ((2S,3S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid)

(2S,3S)-2-(2S)-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid is a chiral, Fmoc-protected dipeptide derivative designed for peptide synthesis applications. Its stereochemically defined (2S,3S) and (2S) configurations ensure precise structural control in solid-phase or solution-phase peptide assembly. The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. The branched aliphatic side chains (3-methylpentanoic acid and pentanamide moieties) contribute to hydrophobic interactions in peptide design. This compound is particularly valuable for constructing conformationally constrained peptides or studying steric effects in bioactive sequences. Its high purity and defined stereochemistry make it suitable for pharmaceutical research, particularly in developing peptidomimetics or structure-activity relationship studies.
(2S,3S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid structure
2171158-23-7 structure
Product Name:(2S,3S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid
CAS No:2171158-23-7
MF:C26H32N2O5
MW:452.542687416077
CID:6547096
PubChem ID:165551711
Update Time:2025-06-12

(2S,3S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

    • (2S,3S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid
    • EN300-1491746
    • 2171158-23-7
    • (2S,3S)-2-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-3-methylpentanoic acid
    • Inchi: 1S/C26H32N2O5/c1-4-10-22(24(29)28-23(25(30)31)16(3)5-2)27-26(32)33-15-21-19-13-8-6-11-17(19)18-12-7-9-14-20(18)21/h6-9,11-14,16,21-23H,4-5,10,15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t16-,22-,23-/m0/s1
    • InChI Key: REMQWUYHFZVNOU-GMWOSMDTSA-N
    • SMILES: O(C(N[C@H](C(N[C@H](C(=O)O)[C@@H](C)CC)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 452.23112213g/mol
  • Monoisotopic Mass: 452.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 662
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 105Ų

(2S,3S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid Pricemore >>

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Additional information on (2S,3S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid

Comprehensive Analysis of (2S,3S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid (CAS No. 2171158-23-7)

The compound (2S,3S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid (CAS No. 2171158-23-7) is a sophisticated chiral molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring an Fmoc-protected amino acid backbone, makes it a critical intermediate in solid-phase peptide synthesis (SPPS). Researchers and biochemists frequently search for "Fmoc-amino acid derivatives" or "peptide coupling reagents" to optimize synthetic pathways, highlighting the relevance of this compound in modern drug discovery.

In recent years, the demand for custom peptide synthesis has surged due to advancements in biologics and targeted therapies. The (2S,3S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid plays a pivotal role in constructing complex peptides with high stereochemical purity. Its CAS No. 2171158-23-7 is often referenced in patents and academic papers focusing on GPCR-targeting peptides or enzyme inhibitors, aligning with trending topics like personalized medicine and AI-driven drug design.

The compound’s Fmoc group ensures selective deprotection during synthesis, a feature highly valued in combinatorial chemistry. Laboratories frequently inquire about "Fmoc deprotection conditions" or "side-chain protection strategies," underscoring the technical nuances associated with this molecule. Additionally, its branched alkyl side chains contribute to enhanced lipophilicity, a property explored in peptide-based drug delivery systems—a hot topic in nanomedicine research.

From an SEO perspective, keywords like "chiral amino acid suppliers" or "non-natural amino acid applications" are frequently linked to this compound. Its versatility extends to bioconjugation and proteomics, where researchers seek "fluorescent peptide tags" or "mass spectrometry standards." The CAS No. 2171158-23-7 thus bridges fundamental science and industrial applications, catering to both academic and commercial audiences.

Quality control of (2S,3S)-2-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-3-methylpentanoic acid is another critical area. Analytical techniques such as HPLC purity testing and chiral chromatography are often discussed in forums, reflecting user concerns about "batch-to-batch consistency" in peptide intermediates. Regulatory compliance, including GMP-grade synthesis, further elevates its importance in preclinical development pipelines.

In summary, CAS No. 2171158-23-7 represents a nexus of innovation in peptide chemistry. Its alignment with cutting-edge fields like CRISPR-based therapeutics and bioorthogonal chemistry ensures sustained interest. As the scientific community gravitates toward high-throughput screening and fragment-based drug discovery, this compound’s role as a building block for bioactive peptides will only expand.

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